Cas no 128223-55-2 ((2S,3R)-3-Amino-2-hydroxy-4-phenyl-butyric Acid Hydrochloride)

• Product Name: (2S,3R)-3-Amino-2-hydroxy-4-phenyl-butyric Acid Hydrochloride
• CAS No: 128223-55-2
• MF: C₁₀H₁₄ClNO₃
• MW: 231.676062107086
• MDL: MFCD00274394
• CID: 103024
• PubChem ID: 11694313
• Update Time: 2025-06-14

(2S,3R)-3-Amino-2-hydroxy-4-phenyl-butyric Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-3-Amino-2-hydroxy-4-phenylbutanoic acid hydrochloride
• (2R,3R)-3-Amino-2-hydroxy-4-phenylbutyric acid
• (2S,3R)-3-Amino-2-hydroxy-4-phenyl-butyric acid hydrochloride
• Benzenebutanoic acid, b-amino-a-hydroxy-, hydrochloride (1:1), (aS,bR)-
• (2S,3R)-3-Amino-2-hydroxy-4-phenylbutyric acid hydrochloride
• (2S,3R)-AHPA
• (2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID HCL
• Benzenebutanoic acid, β-amino-α-hydroxy-, hydrochloride (1:1), (αS,βR)-
• Benzenebutanoic acid, .beta.-amino-.alpha.-hydroxy-, hydrochloride (1:1), (.alpha.S,.beta.R)-
• 168200-97-3
• (2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRICACIDHCL
• AC-6750
• AS-35938
• A925797
• (2S pound not3R)-3-amino-2-hydroxy-4-phenylbutanoic acid hydrochloride
• MFCD00274394
• AKOS015998659
• 128223-55-2
• (2S,3R)-3-amino-2-hydroxy-4-phenylbutanoic acid;hydrochloride
• SCHEMBL15268741
• Benzenebutanoic acid, beta-amino-alpha-hydroxy-, hydrochloride (1:1), (alphaS,betaR)-
• [(1S,2R)-1-carboxy-1-hydroxy-3-phenylpropan-2-yl]azanium;chloride
• OPVMPYQFOLATCK-RJUBDTSPSA-N
• (2R,3R)-3-Amino-2-hydroxy-4-phenylbutyric acid≥ 95% (HPLC)
• (2S,3R)-3-Amino-2-hydroxy-4-phenyl-butyric Acid Hydrochloride

• MDL： MFCD00274394
• Inchi： 1S/C10H13NO3.ClH/c11-8(9(12)10(13)14)6-7-4-2-1-3-5-7;/h1-5,8-9,12H,6,11H2,(H,13,14);1H/t8-,9+;/m1./s1
• InChI Key： OPVMPYQFOLATCK-RJUBDTSPSA-N
• SMILES： Cl.O[C@H](C(=O)O)[C@@H](CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 231.06600
• Monoisotopic Mass: 231.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Boiling Point: 428.5°Cat760mmHg
• Flash Point: 213°C
• PSA: 83.55000
• LogP: 1.50420

(2S,3R)-3-Amino-2-hydroxy-4-phenyl-butyric Acid Hydrochloride Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26/36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,3R)-3-Amino-2-hydroxy-4-phenyl-butyric Acid Hydrochloride

Comprehensive Overview of (2S,3R)-3-Amino-2-hydroxy-4-phenyl-butyric Acid Hydrochloride (CAS No. 128223-55-2)

(2S,3R)-3-Amino-2-hydroxy-4-phenyl-butyric Acid Hydrochloride (CAS No. 128223-55-2) is a chiral amino acid derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its stereospecific configuration, is widely utilized as a building block for peptidomimetics and enzyme inhibitors. Its hydrochloride salt form enhances solubility, making it ideal for biochemical assays and drug formulation studies. Researchers frequently explore its role in modulating biological pathways, particularly in neurology and metabolic disorders.

The growing interest in chiral intermediates like (2S,3R)-3-Amino-2-hydroxy-4-phenyl-butyric Acid Hydrochloride aligns with advancements in asymmetric synthesis and green chemistry. With the rise of personalized medicine, demand for enantiomerically pure compounds has surged, positioning this molecule as a key candidate for drug discovery. Its phenyl-butyric acid backbone also attracts attention in studies related to anti-inflammatory and neuroprotective agents, addressing trending health concerns such as neurodegenerative diseases.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for verifying the purity and stereochemistry of CAS No. 128223-55-2. Recent publications highlight its utility in peptide engineering and prodrug development, reflecting its versatility. Common search queries, such as "synthesis of (2S,3R)-3-Amino-2-hydroxy-4-phenyl-butyric Acid" or "CAS 128223-55-2 applications", underscore its relevance in academic and industrial settings.

From a regulatory perspective, this compound is handled under standard laboratory safety protocols. Its non-hazardous profile facilitates global trade, though compliance with REACH and GMP guidelines remains essential. As bioconjugation and targeted drug delivery gain traction, the demand for high-purity (2S,3R)-3-Amino-2-hydroxy-4-phenyl-butyric Acid Hydrochloride is projected to grow, driven by its compatibility with biocompatible materials.

In summary, CAS No. 128223-55-2 exemplifies the intersection of chiral chemistry and therapeutic innovation. Its structural features and adaptability make it a cornerstone in modern medicinal chemistry, resonating with current trends like AI-driven drug design and sustainable synthesis. Future research may further elucidate its potential in precision medicine and biopharmaceuticals.